Two-phase oxidation of toluene derivatives by dioxygen using the 3-cyano-1-decylquinolinium ion as a photocatalyst†
RSC Advances Pub Date: 2016-04-13 DOI: 10.1039/C6RA05993G
Abstract
The two-phase photocatalytic oxidation of toluene and p-xylene by dioxygen occurred efficiently using 3-cyano-1-decylquinolinium hexafluorophosphate (DeQuCN+PF6−) as an organic photocatalyst. When toluene and p-xylene were used as the solvent with 2% H2O, the oxygenated products were produced in the organic phase and hydrogen peroxide was produced in the aqueous phase at high turnover numbers.
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